![molecular formula C17H17N5O3S B7468575 N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide](/img/structure/B7468575.png)
N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide, also known as BZM055, is a novel compound that has gained significant attention in scientific research. BZM055 has been identified as a potential therapeutic agent due to its unique chemical properties and mechanism of action.
Mechanism of Action
N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide exerts its pharmacological effects by inhibiting the activity of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in various cancer types. CA IX plays a crucial role in tumor growth and survival by regulating the pH of the tumor microenvironment. This compound binds to the active site of CA IX and inhibits its activity, leading to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anticancer activity in various preclinical models. It has been demonstrated to induce cell cycle arrest and apoptosis in cancer cells, leading to a decrease in tumor growth. This compound has also been shown to exhibit anti-inflammatory and antimicrobial properties.
Advantages and Limitations for Lab Experiments
N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide has several advantages for lab experiments, including its high potency and selectivity towards CA IX. However, its limited solubility and stability in aqueous solutions can make it challenging to work with in some experimental settings.
Future Directions
There are several potential future directions for the development of N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide as a therapeutic agent. One possible direction is the optimization of its chemical structure to improve its solubility and stability. Another direction is the evaluation of its efficacy in combination with other anticancer agents. Additionally, further studies are needed to elucidate its mechanism of action and potential off-target effects.
Synthesis Methods
The synthesis of N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide involves the condensation of 2-aminobenzimidazole with 2-oxo-1,3-dimethylimidazolidine-4,5-dicarboxylic acid followed by sulfonation. The final product is obtained after purification through recrystallization.
Scientific Research Applications
N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide has been extensively studied in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been identified as a potential therapeutic agent for the treatment of cancer, inflammation, and infectious diseases.
properties
IUPAC Name |
N-(1H-benzimidazol-2-ylmethyl)-1,3-dimethyl-2-oxobenzimidazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O3S/c1-21-14-8-7-11(9-15(14)22(2)17(21)23)26(24,25)18-10-16-19-12-5-3-4-6-13(12)20-16/h3-9,18H,10H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZVPKQQZYQAHMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)S(=O)(=O)NCC3=NC4=CC=CC=C4N3)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.